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Compound of Interest

Compound Name: 2-Amino-5-phenylpyridine-d5

CAS No.: 150320-81-3

Cat. No.: B565126

Get Quote

Executive Summary
This technical guide details the spectroscopic signature of 2-Amino-5-phenylpyridine-d5, a

stable isotope-labeled analog of the mutagenic heterocyclic amine 2-amino-5-phenylpyridine.

This compound is primarily utilized as an Internal Standard (IS) in the quantitative analysis of

biological matrices via LC-MS/MS.

The "d5" designation typically refers to the full deuteration of the pendant phenyl ring (

). This specific isotopic labeling strategy is chosen for its synthetic accessibility (via Suzuki
coupling) and metabolic stability, as the phenyl ring is less prone to rapid H/D exchange
compared to the amino-substituted pyridine ring.

Molecular Architecture & Isotopic Design
The structural integrity of an internal standard is paramount. For 2-Amino-5-phenylpyridine-
d5, the deuterium labels are strategically placed on the phenyl ring to ensure mass spectral

differentiation while maintaining chromatographic co-elution with the analyte.
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Structural Specifications
Chemical Name: 2-Amino-5-(phenyl-d5)-pyridine

Molecular Formula:

Exact Mass (Monoisotopic): 175.14 g/mol (Calculated)

Parent Compound Mass: 170.08 g/mol

Mass Shift: +5.03 Da

Synthetic Pathway (Origin of the Signal)
The synthesis dictates the spectroscopic output. The most robust route involves a palladium-

catalyzed Suzuki-Miyaura cross-coupling between commercially available 2-amino-5-

bromopyridine and phenylboronic acid-d5.

2-Amino-5-bromopyridine
(C5H5BrN2)

Pd(PPh3)4, Na2CO3
Dioxane/H2O, 90°C

Phenylboronic acid-d5
(C6D5B(OH)2)

2-Amino-5-phenylpyridine-d5
(Target)

Suzuki Coupling

Click to download full resolution via product page

Figure 1: Synthetic route establishing the location of the deuterium label on the phenyl ring.

Mass Spectrometry (LC-MS/MS)
Mass spectrometry is the primary application for this molecule. The +5 Da mass shift allows for

interference-free quantification of the non-deuterated analyte.

Ionization & Precursor Selection
Under Positive Electrospray Ionization (+ESI), the molecule forms a stable protonated

molecular ion
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.

Parameter Parent (d0)
Internal Standard
(d5)

Rationale

Precursor Ion (Q1) 171.1 m/z 176.1 m/z
Protonation of the

pyridine nitrogen.

Cone Voltage 30-40 V 30-40 V
Optimized for [M+H]+

stability.

Fragmentation Logic (MS/MS)
The fragmentation pattern is critical for Multiple Reaction Monitoring (MRM). The deuterium

label on the phenyl ring is stable, but specific neutral losses will determine if the daughter ion

retains the label.

Primary Fragment (Loss of HCN): Common in pyridines. The HCN is lost from the pyridine

ring. Since the D-label is on the phenyl ring, the fragment retains the +5 shift.

Secondary Fragment (Loss of

): Loss of the amino group. The fragment retains the phenyl ring and the +5 shift.

Precursor Ion [M+H]+
m/z 176.1

Fragment A (Loss of NH3)
[M+H - 17]+
m/z 159.1

- NH3 (17 Da)

Fragment B (Loss of HCN)
[Pyridine Ring Cleavage]

m/z 149.1

- HCN (27 Da)

Click to download full resolution via product page

Figure 2: Predicted fragmentation pathway for the d5-isotopologue during collision-induced

dissociation (CID).

Nuclear Magnetic Resonance (NMR)
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NMR is utilized for structural validation and isotopic purity assessment. The d5-analog presents

a distinct "silencing" effect in the

spectrum compared to the parent.

NMR: The "Silent" Phenyl Ring
In the non-deuterated parent, the phenyl protons appear as a multiplet between 7.30–7.60

ppm. In the d5-analog, these signals vanish.

Predicted

NMR Data (400 MHz, DMSO-

):

8.25 (d, J=2.5 Hz, 1H): Pyridine H-6 (Ortho to Phenyl). Unaffected by deuteration.

7.65 (dd, J=8.5, 2.5 Hz, 1H): Pyridine H-4.

7.30 - 7.55 (SILENT): The phenyl protons (H-2', H-3', H-4') are replaced by deuterium.
Residual protio-signal here indicates incomplete labeling (<99 atom % D).

6.55 (d, J=8.5 Hz, 1H): Pyridine H-3 (Ortho to Amine).

6.05 (s, br, 2H):

protons. Exchangeable; chemical shift varies with concentration/solvent.

NMR: Isotope Effects
Carbon atoms attached to deuterium exhibit characteristic splitting (

) and reduced peak intensity due to the loss of Nuclear Overhauser Effect (NOE) and longer
relaxation times (

).

Pyridine Carbons: Appear as sharp singlets (similar to parent).

Phenyl Carbons: Appear as triplets (1:1:1 intensity) due to coupling with Deuterium (Spin
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).

J(C-D) coupling constant is typically 20-25 Hz.

Slight upfield isotope shift (

ppm) compared to the parent carbons.

Infrared Spectroscopy (IR)
IR is less commonly used for routine ID but provides definitive proof of deuteration via the C-D

stretching frequency.

The Isotope Shift Calculation
The vibrational frequency is inversely proportional to the reduced mass (

) of the bond.

Replacing Hydrogen (

) with Deuterium (

) approximately lowers the frequency by a factor of

(practically ~1.35 due to anharmonicity).

Diagnostic Bands
Vibration Mode

Parent (d0)
Frequency

d5-Analog
Frequency

Visual Note

Aromatic C-H Stretch 3030 - 3060 Disappears / Weak Replaced by C-D.

Aromatic C-D Stretch N/A 2260 - 2280 Distinctive new band

in the "silent" region.

Amine N-H Stretch 3300 - 3450 3300 - 3450 Unchanged.

Ring Breathing ~1600 ~1580
Slight shift due to

mass change of the

ring.
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Experimental Protocols
Protocol: Preparation for LC-MS Quantitation
Objective: Use d5-IS to correct for matrix effects in plasma samples.

Stock Solution: Dissolve 1 mg of 2-Amino-5-phenylpyridine-d5 in 1 mL of methanol (1

mg/mL). Store at -20°C.

Working IS Solution: Dilute stock to 100 ng/mL in 50:50 Methanol:Water.

Sample Processing:

Aliquot 50

of plasma.

Add 200

of Working IS Solution (precipitates proteins).

Vortex (30 sec) and Centrifuge (10,000 x g, 5 min).

Inject supernatant.

Protocol: NMR Sample Prep (Preventing H/D Exchange)
Objective: Ensure the amine protons do not exchange with the solvent, complicating

integration.

Solvent Choice: Use DMSO-

(99.9% D) rather than

or

. Methanol and water will exchange with the

protons, causing the signal at 6.05 ppm to disappear.

Tube: Use high-grade 5mm NMR tubes.
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Concentration: Prepare ~5-10 mg in 600

solvent.

Acquisition: Set relaxation delay (

) to >5 seconds to account for the slower relaxation of deuterated phenyl carbons if running

.

References
Sigma-Aldrich. (n.d.). 2-Amino-5-phenylpyridine Product Specification. Retrieved from

National Institute of Standards and Technology (NIST). (2023). Mass Spectrometry Data

Center: Pyridine, 2-amino-5-phenyl-. Retrieved from

Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. Wiley.
(Authoritative text on C-D isotope shifts in IR and NMR).

Koshizuka, M., et al. (2023).[1] Concise Synthesis of 2,5-Diketopiperazines via Catalytic

Hydroxy-Directed Peptide Bond Formations. J. Org.[1] Chem. (Reference for Suzuki

coupling conditions relevant to phenyl-pyridine synthesis). Retrieved from

ChemicalBook. (2024).[2] 2-Amino-5-phenylpyridine Properties and Synthesis. Retrieved

from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Concise Synthesis of 2,5-Diketopiperazines via Catalytic Hydroxy-Directed Peptide Bond
Formations [organic-chemistry.org]

2. 2-Amino-5-chloropyridine: An In-Depth Exploration_Chemicalbook [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.organic-chemistry.org/abstracts/lit9/038.shtm
https://www.organic-chemistry.org/abstracts/lit9/038.shtm
https://www.chemicalbook.com/article/2-amino-5-chloropyridine-an-in-depth-exploration.htm
https://www.benchchem.com/product/b565126?utm_src=pdf-custom-synthesis#bc-rfq
https://www.organic-chemistry.org/abstracts/lit9/038.shtm
https://www.organic-chemistry.org/abstracts/lit9/038.shtm
https://www.chemicalbook.com/article/2-amino-5-chloropyridine-an-in-depth-exploration.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565126?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 2-
Amino-5-phenylpyridine-d5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565126/docs#technical-guide-spectroscopic-
characterization-of-2-amino-5-phenylpyridine-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b565126/docs#technical-guide-spectroscopic-characterization-of-2-amino-5-phenylpyridine-d5
https://www.benchchem.com/product/b565126/docs#technical-guide-spectroscopic-characterization-of-2-amino-5-phenylpyridine-d5
https://www.benchchem.com/product/b565126/docs#technical-guide-spectroscopic-characterization-of-2-amino-5-phenylpyridine-d5
https://www.benchchem.com/product/b565126/docs#technical-guide-spectroscopic-characterization-of-2-amino-5-phenylpyridine-d5
https://www.benchchem.com/product/b565126?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565126?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

